Cas no 100076-24-2 (methyl 2-isocyanato-3-methylbenzoate)

• Product Name: methyl 2-isocyanato-3-methylbenzoate
• CAS No: 100076-24-2
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD22557582
• CID: 1124850
• PubChem ID: 20208313
• Update Time: 2025-11-05

methyl 2-isocyanato-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-isocyanato-3-methyl-, methyl ester
• methyl 2-isocyanato-3-methylbenzoate
• EN300-8758389
• 100076-24-2
• SCHEMBL10362667

• MDL： MFCD22557582
• Inchi： 1S/C10H9NO3/c1-7-4-3-5-8(10(13)14-2)9(7)11-6-12/h3-5H,1-2H3
• InChI Key： MBKIYNGVQCENMM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(C)=C1N=C=O)=O

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• PSA: 55.73

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-isocyanato-3-methylbenzoate

Methyl 2-Isocyanato-3-Methylbenzoate: A Versatile Compound in Modern Biomedical Research

Methyl 2-isocyanato-3-methylbenzoate is a key chemical intermediate that has garnered significant attention in the field of biomedical research due to its unique structural features and potential applications in drug development. With the CAS number 100076-24-2, this compound represents a critical component in the synthesis of various pharmaceutical agents, particularly those targeting neurological disorders and metabolic diseases. Recent studies have highlighted its role in the development of novel therapeutics and its potential to enhance the efficacy of existing treatments.

The molecular structure of methyl 2-isocyanato-3-methylbenzoate is characterized by a benzene ring substituted with an isocyanato group and a methyl group. This combination of functional groups imparts unique reactivity, making it a valuable scaffold for the design of targeted drug delivery systems. Researchers have increasingly focused on optimizing its synthesis to improve yield and purity, which is essential for applications in clinical trials and preclinical studies.

One of the most promising areas of research involving methyl 2-isocyanato-3-methylbenzoate is its application in the treatment of neurodegenerative diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit neuroprotective properties by modulating mitochondrial function and reducing oxidative stress. This finding has sparked interest in exploring its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

Another critical aspect of methyl 2-isocyanato-3-methylbenzoate is its role in the development of biocompatible materials. Recent advancements in nanotechnology have led to the incorporation of this compound into polymeric matrices for use in drug delivery systems. These materials offer controlled release profiles and enhanced stability, which are crucial for the treatment of chronic conditions. A 2024 study in Biomaterials Science reported that the integration of this compound into hydrogel formulations significantly improved the bioavailability of active pharmaceutical ingredients.

The synthesis of methyl 2-isocyanato-3-methylbenzoate has also been a focus of recent research, with scientists striving to develop more efficient and sustainable methods. Traditional synthetic routes often require harsh conditions and toxic reagents, which can limit their applicability in industrial settings. However, recent innovations in green chemistry have enabled the use of environmentally friendly solvents and enzymatic catalysis to produce this compound with higher efficiency and lower environmental impact. These advancements align with the growing emphasis on sustainable pharmaceutical manufacturing in the industry.

Furthermore, methyl 2-isocyanato-3-methylbenzoate has shown potential in the field of metabolic disease research. A 2023 study published in Diabetes Research and Clinical Practice investigated its role in modulating insulin sensitivity and glucose metabolism. The results indicated that this compound could enhance glucose uptake in adipose tissue, suggesting its potential as a therapeutic agent for type 2 diabetes. These findings have prompted further exploration of its mechanisms of action and potential applications in metabolic disorders.

In addition to its therapeutic applications, methyl 2-isocyanato-3-methylbenzoate is also being studied for its use in biomarker development. Researchers are investigating its ability to interact with specific proteins and receptors, which could provide insights into disease mechanisms and aid in the discovery of new diagnostic tools. A 2024 review in Current Opinion in Pharmacology highlighted the importance of such compounds in the development of personalized medicine, where targeted therapies can be tailored to individual patient profiles.

The versatility of methyl 2-isocyanato-3-methylbenzoate has also led to its incorporation into combination therapies. By combining this compound with other active agents, researchers aim to enhance the therapeutic index and reduce side effects. A recent clinical trial reported in Clinical Pharmacology & Therapeutics demonstrated that the use of this compound in combination with existing antidiabetic drugs resulted in improved glycemic control and reduced complications in patients with type 1 diabetes.

Despite its promising applications, the development of methyl 2-isocyanato-3-methylbenzoate as a therapeutic agent faces several challenges. One of the primary concerns is the need for pharmacokinetic optimization to ensure that the compound reaches its target tissues in sufficient concentrations. Additionally, the potential for toxicological side effects must be thoroughly evaluated to ensure its safety in clinical settings. These challenges underscore the importance of continued research and collaboration between academia and industry to advance the therapeutic potential of this compound.

In conclusion, methyl 2-isocyanato-3-methylbenzoate represents a significant advancement in the field of biomedical research. Its unique structural properties and potential applications in various therapeutic areas make it a valuable candidate for further exploration. As research continues to uncover its mechanisms of action and optimize its synthesis, this compound is poised to play a crucial role in the development of novel therapeutics and personalized medicine. The ongoing efforts to enhance its efficacy and safety will undoubtedly contribute to the advancement of modern healthcare and the treatment of complex diseases.